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Compound of Interest

Compound Name: Carbaldrate

CAS No.: 41342-54-5

Cat. No.: B12735099

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbaldrate, with the chemical name Dihydroxyaluminum Sodium Carbonate, is an effective

antacid used to neutralize stomach acid and relieve associated discomforts such as heartburn

and indigestion.[1][2] This technical guide provides an in-depth overview of the core

physicochemical properties of Carbaldrate powder. The information presented herein is

intended to support research, development, and quality control activities by providing detailed

data and standardized experimental protocols.

Chemical and Physical Properties
Carbaldrate is an amorphous powder or can present as poorly formed crystals.[2] It is a

complex of aluminum hydroxide and sodium carbonate. The following tables summarize its key

chemical and physical properties.
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Identifier Value Reference

Chemical Name
Dihydroxyaluminum Sodium

Carbonate
[2]

Synonyms Carbaldrate, DASC [3]

CAS Number 41342-54-5

Molecular Formula CH₂AlNaO₅ [3]

Molecular Weight 143.99 g/mol [3]
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Physicochemical Property Value Reference

Appearance
Amorphous powder or poorly

formed crystals
[2]

pH (1 in 25 suspension) 9.9 - 10.2 [3][4]

Loss on Drying (130 °C to

constant weight)
Not more than 14.5% [3][4]

Acid-Neutralizing Capacity

Not less than 75.0% of the

expected mEq value. Each mg

has an expected acid-

neutralizing capacity of 0.0278

mEq.

[3][4]

Thermal Decomposition

Onset of thermal

decomposition occurs at

approximately 400-500°C, with

the major decomposition event

taking place between 450-

650°C.

[1]

Solubility

Information on the quantitative

solubility of Carbaldrate in

various solvents is not readily

available in the public domain.

Melting Point

A precise melting point is not

available as Carbaldrate

decomposes upon heating.

[1]

pKa

The pKa value for Carbaldrate

is not readily available in the

public domain.

Mechanism of Action
The primary mechanism of action of Carbaldrate is the chemical neutralization of excess

hydrochloric acid (HCl) in the stomach. This reaction increases the gastric pH, thereby reducing
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the acidity and peptic activity of gastric secretions. The neutralization reaction proceeds as

follows:

NaAl(OH)₂CO₃ + 4HCl → NaCl + AlCl₃ + 3H₂O + CO₂

This reaction results in the formation of sodium chloride, aluminum chloride, water, and carbon

dioxide.

Carbaldrate
(NaAl(OH)₂CO₃)

Neutralization
Reaction

Gastric Acid
(HCl)

Products:
- Sodium Chloride (NaCl)

- Aluminum Chloride (AlCl₃)
- Water (H₂O)

- Carbon Dioxide (CO₂)

Increased Gastric pH
& Reduced Acidity

Click to download full resolution via product page

Caption: Mechanism of action of Carbaldrate as an antacid.

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of Carbaldrate
powder are outlined below, with references to the United States Pharmacopeia (USP) where

applicable.

Determination of Acid-Neutralizing Capacity (ANC)
The acid-neutralizing capacity is a critical parameter for an antacid and is determined according

to the USP general chapter <301>.[5]

Methodology:

Sample Preparation: Accurately weigh about 425 mg of the undried Carbaldrate powder.
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Reaction: Transfer the sample to a beaker and add a precise volume of 0.5 N hydrochloric

acid. Stir continuously for a specified period (typically 15 minutes) to allow for the

neutralization reaction to complete.

Titration: Titrate the excess hydrochloric acid with a standardized solution of 0.5 N sodium

hydroxide to a stable pH of 3.5.

Calculation: The acid-neutralizing capacity is calculated based on the amount of hydrochloric

acid consumed by the Carbaldrate sample.

Start

Accurately weigh
~425 mg of Carbaldrate

Add precise volume of
0.5 N HCl

Stir for 15 minutes

Titrate with 0.5 N NaOH
to pH 3.5

Calculate ANC

End
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Caption: Experimental workflow for determining Acid-Neutralizing Capacity.

Powder Flow Properties
The flow characteristics of a powder are crucial for handling and processing, such as in the

manufacturing of tablets. Standard methods for evaluating powder flow include the

determination of bulk density, tapped density, and the angle of repose.[6][7][8][9]

a. Bulk Density and Tapped Density

Methodology (USP <616>):

Bulk Density: A known mass of the powder is gently introduced into a graduated cylinder,

and the volume is recorded. The bulk density is the ratio of the mass to the unsettled volume.

Tapped Density: The graduated cylinder containing the powder is then mechanically tapped

for a specified number of times until the volume no longer changes significantly. The tapped

density is the ratio of the mass to the final tapped volume.

b. Angle of Repose

Methodology:

A funnel is fixed at a specific height above a flat surface.

The powder is allowed to flow through the funnel to form a conical pile.

The height (h) and radius (r) of the cone are measured.

The angle of repose (θ) is calculated using the formula: θ = arctan(h/r).

Particle Size Distribution
Laser diffraction is a common and effective method for determining the particle size distribution

of powders.[10]

Methodology:
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Dispersion: A small, representative sample of the Carbaldrate powder is dispersed in a

suitable medium (either liquid or air).

Measurement: The dispersed sample is passed through a laser beam. The particles scatter

the light at different angles depending on their size.

Analysis: A series of detectors measure the intensity of the scattered light at various angles.

This data is then used to calculate the particle size distribution.

Thermal Analysis (TGA/DSC)
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide

information on the thermal stability and phase transitions of the material.

a. Thermogravimetric Analysis (TGA)

Methodology:

A small sample of Carbaldrate powder is placed in a TGA furnace.

The sample is heated at a controlled rate in a specific atmosphere (e.g., nitrogen or air).

The change in mass of the sample is continuously monitored as a function of temperature.

This can indicate dehydration, decomposition, and oxidation events.[11]

b. Differential Scanning Calorimetry (DSC)

Methodology:

A small, weighed sample of Carbaldrate powder is placed in a sample pan, and an empty

pan is used as a reference.

Both pans are heated or cooled at a controlled rate.

The difference in heat flow required to maintain the sample and reference at the same

temperature is measured. This can reveal endothermic events (like melting) and exothermic

events (like crystallization or decomposition).[1][12][13]
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Conclusion
This technical guide has summarized the key physicochemical properties of Carbaldrate
powder, providing both available data and standardized experimental protocols for their

determination. While specific quantitative values for properties such as solubility, melting point,

and powder flow characteristics are not extensively reported in publicly available literature, the

methodologies described here provide a framework for their experimental determination. The

information and protocols presented are intended to be a valuable resource for scientists and

professionals involved in the research, development, and quality control of Carbaldrate-

containing products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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